Cas no 65277-42-1 (Ketoconazole)

• Product Name: Ketoconazole
• CAS No: 65277-42-1
• MF: C₂₆H₂₈Cl₂N₄O₄
• MW: 531.430924415588
• MDL: MFCD00058579
• CID: 58305
• PubChem ID: 47576
• Update Time: 2025-07-15

Ketoconazole Chemical and Physical Properties

Names and Identifiers

• ketoconazole
• cis-1-acetyl-4-(4-((2-(2,4-dichlorophenyl)-2-(1h-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl)methoxy)phenyl)piperazine
• R41400
• (¡À)-Ketoconazol
• (±)-Ketoconazole
• 1-(4-(4-(((2R,4S)-2-((1H-Imidazol-1-yl)methyl)-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl)methoxy)phenyl)piperazin-1-yl)ethanone
• KETOCANAZOLE
• Ketoconazole solution
• Brizoral
• Fitonal
• fungarest
• fungoral
• ketoderm
• kw-1414
• nizoral
• Nizral
• Onofin K
• (±)-cis-1-Acetyl-4-(4-[(2-[2,4-dichlorophenyl]-2-[1H-imidazol-1-ylmethyl]-1,3-dioxolan-4-yl)-methoxy]phenyl)piperazine
• (±)-cis-1-Acetyl-4-[4-[[2-(2,4-dichlorophenyl)-2-(imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazine
• 酮康唑
• Extina
• Xolegel
• Kuric
• (+)-Ketoconazole
• (2R,4S)-ketoconazole
• Ketoconazol
• C26H28Cl2N4O4
• CPD000058460
• Ketoconazolum
• SMR000058460
• MLS001146934
• MLS000069784
• 1-acetyl-4-(4-{[(2R,4S)-2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy}phenyl)piperazine
• DSSTox_CID_9879
• DSSTox_RID_78829
• DSSTox_GSID_29879
• 1-[4-[4-[[(2R,4S)-2-(2,4-dichlorophenyl)-2-(imidazol-1
• R 41400
• Ketoconazole

• MDL： MFCD00058579
• Inchi： 1S/C26H28Cl2N4O4/c1-19(33)31-10-12-32(13-11-31)21-3-5-22(6-4-21)34-15-23-16-35-26(36-23,17-30-9-8-29-18-30)24-7-2-20(27)14-25(24)28/h2-9,14,18,23H,10-13,15-17H2,1H3/t23-,26?/m0/s1
• InChI Key： XMAYWYJOQHXEEK-ZZHFZYNASA-N
• SMILES： ClC1C=C(C=CC=1C1(CN2C=NC=C2)OC[C@H](COC2C=CC(=CC=2)N2CCN(C(C)=O)CC2)O1)Cl

Computed Properties

• Exact Mass: 530.14900
• Monoisotopic Mass: 533.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 69.1

Experimental Properties

• Color/Form: Powder
• Density: 1.4046 (rough estimate)
• Melting Point: 148.0 to 152.0 deg-C
• Boiling Point: 753.4±60.0 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• Refractive Index: -10.5 ° (C=0.4, CHCl3)
• Solubility: methanol: soluble50mg/mL
• Water Partition Coefficient: Soluble in DMSO, ethanol, chloroform, water, and methanol.
• PSA: 69.06000
• LogP: 4.20870
• Solubility: Insoluble in water
• Sensitiveness: Sensitive to heat
• Merck: 5302
• Optical Activity: [α]20/D -1 to 1°, c = 4 in methanol
• Color/Form: 2.0 mg/mL in methanol
• Vapor Pressure: 0.0 ± 2.5 mmHg at 25 ° C

Ketoconazole Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301-H360F-H373-H410
• Warning Statement： P201-P273-P301 + P310-P308 + P313-P501
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 60-25-48/22-50/53
• Safety Instruction： S36-S45
• RTECS：TK7912300
• Hazardous Material Identification：
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R25
• HazardClass：6.1
• PackingGroup：III
• Toxicity：LD50 in mice, rats, guinea pigs, dogs (mg/kg): 44, 86, 28, 49 i.v.; 702, 227, 202, 780 orally (Heel)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on Ketoconazole

Ketoconazole (65277-42-1): Chemical Structure and Pharmacological Properties

Ketoconazole (CAS No. 65277-42-1) is a synthetic imidazole antifungal agent widely used in the treatment of systemic and topical fungal infections. Its chemical structure features a piperazine ring and a dichlorophenyl group, which contribute to its broad-spectrum antifungal activity. The compound works by inhibiting the synthesis of ergosterol, a critical component of fungal cell membranes, through the blockade of cytochrome P450-dependent 14α-demethylase. This mechanism not only disrupts membrane integrity but also enhances its efficacy against Candida, Dermatophytes, and other pathogenic fungi. Recent pharmacological studies highlight its potential off-label uses, including applications in Cushing's syndrome and prostate cancer, due to its adrenal steroidogenesis inhibition. Researchers are also exploring its synergy with other antifungals to combat drug-resistant strains, a topic of high interest in modern antimicrobial stewardship programs.

Ketoconazole (65277-42-1): Clinical Applications and Patient Safety

Clinically, Ketoconazole (65277-42-1) is prescribed for conditions like tinea versicolor, oral thrush, and chronic mucocutaneous candidiasis. However, its systemic use has declined due to hepatotoxicity risks, prompting regulatory agencies like the FDA to issue black box warnings. Current research focuses on optimizing topical formulations (e.g., shampoos, creams) to minimize systemic absorption while maintaining efficacy. Patient safety concerns have spurred investigations into therapeutic drug monitoring and genetic polymorphisms affecting metabolism, particularly CYP3A4 interactions. These advancements align with the growing demand for personalized medicine in antifungal therapy, addressing both efficacy and adverse event management.

Ketoconazole (65277-42-1): Drug Resistance and Future Research Directions

The rise of azole-resistant fungal pathogens has reignited interest in Ketoconazole (65277-42-1) as a scaffold for novel derivatives. Scientists are employing structure-activity relationship (SAR) studies to modify its core structure, aiming to overcome resistance mechanisms like efflux pump overexpression. Additionally, nanotechnology-based delivery systems (e.g., liposomes, polymeric nanoparticles) are being tested to enhance bioavailability and reduce toxicity. Collaborative efforts between academia and pharmaceutical companies are critical to addressing unmet needs in invasive fungal infections, particularly among immunocompromised populations. These innovations position Ketoconazole as a key player in the One Health initiative against global antifungal resistance.